Cas no 2171212-19-2 (3-bromo-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid)

• Product Name: 3-bromo-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• CAS No: 2171212-19-2
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6446545
• PubChem ID: 165822482
• Update Time: 2025-06-12

3-bromo-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• 3-bromo-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid
• EN300-1574642
• 2171212-19-2

• Inchi： 1S/C27H25BrN2O5/c1-2-16(14-24(31)30-25-21(26(32)33)12-7-13-23(25)28)29-27(34)35-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-13,16,22H,2,14-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t16-/m1/s1
• InChI Key： FOGXINKZAZTCLS-MRXNPFEDSA-N
• SMILES： BrC1=CC=CC(C(=O)O)=C1NC(C[C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-bromo-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid

Recent Advances in the Study of 3-bromo-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS: 2171212-19-2)

The compound 3-bromo-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS: 2171212-19-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a brominated benzoic acid moiety, has shown promise in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its role as a versatile building block in the synthesis of complex peptides and peptidomimetics, as well as its potential therapeutic applications.

One of the key areas of research involving this compound is its use in solid-phase peptide synthesis (SPPS). The Fmoc group is a widely used protecting group for amino acids, and its presence in this molecule allows for the efficient synthesis of peptides with high purity and yield. Recent work has demonstrated that 3-bromo-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid can be effectively incorporated into peptide chains, enabling the introduction of bromine atoms at specific positions. This modification can be leveraged for further functionalization, such as cross-coupling reactions, which are valuable in the development of peptide-based therapeutics.

In addition to its utility in peptide synthesis, this compound has also been investigated for its potential biological activities. Preliminary studies suggest that derivatives of 3-bromo-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid may exhibit inhibitory effects on certain enzymes involved in disease pathways. For instance, recent in vitro assays have shown that these derivatives can modulate the activity of proteases and kinases, which are often targeted in cancer and inflammatory diseases. These findings highlight the compound's potential as a scaffold for the development of novel enzyme inhibitors.

Another notable advancement is the exploration of this compound's role in the development of targeted drug delivery systems. Researchers have utilized its bromine moiety for conjugation with nanoparticles and other carriers, enabling the precise delivery of therapeutic agents to specific tissues or cells. This approach has shown promise in enhancing the efficacy and reducing the side effects of drugs, particularly in oncology. Recent in vivo studies have demonstrated improved tumor targeting and reduced off-target effects when using these conjugated systems.

Despite these promising developments, challenges remain in the optimization of 3-bromo-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid for clinical applications. Issues such as stability, bioavailability, and potential toxicity need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its utility in various applications make it a valuable tool in chemical biology and drug discovery.

In conclusion, recent studies on 3-bromo-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS: 2171212-19-2) have underscored its potential as a multifunctional molecule in peptide synthesis, enzyme inhibition, and drug delivery. Continued research in this area is expected to yield further insights into its applications and pave the way for its use in therapeutic development. The compound's unique structural features and demonstrated biological activities position it as a promising candidate for future innovations in the field of chemical biology and medicinal chemistry.